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Compound of Interest

Compound Name:
1-(3-Amino-2-

nitrophenyl)ethanone

Cat. No.: B12012415

Get Quote

Executive Summary & Chemical Identity
Amino-nitroacetophenones (ANAPs) represent a specialized class of polysubstituted aromatic

compounds widely utilized as intermediates in the synthesis of heterocycles (e.g., indoles,

quinolines), azo dyes, and high-value pharmaceutical active ingredients (APIs), particularly

kinase inhibitors.

Structurally, these compounds possess three critical functional groups on the benzene ring:

Nitro group (

): Electron-withdrawing, responsible for methemoglobinemia and mutagenic potential.

Amino group (

): Electron-donating, facilitating diazotization and coupling reactions.

Acetyl group (

): Electron-withdrawing, serving as a handle for condensation reactions.
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Due to the synergistic toxicological effects of the nitro and amino moieties, ANAPs must be

treated as Potent Mutagenic Intermediates (PMIs). This guide defines the safety architecture

required to handle these compounds in a drug development setting.

Key Isomers of Concern
Compound Name CAS Number Appearance

Primary Hazard
Class

4-amino-3-

nitroacetophenone
6306-02-1 Yellow/Brown Solid Acute Tox / Muta. 2

3-amino-4-

nitroacetophenone
6940-51-8 Yellow Crystalline Acute Tox / Irritant

2-amino-5-

nitroacetophenone
1752-96-1 Yellow Powder Acute Tox / Sensitizer

Toxicological Mechanism & Profile[1]
The toxicity of ANAPs is not merely a sum of their parts but a result of metabolic activation. The

primary driver of toxicity is the nitroreduction pathway, which occurs in the liver (via CYP450

and cytosolic nitroreductases) and intestinal microflora.

Metabolic Activation Pathway
The nitro group is enzymatically reduced to a hydroxylamine intermediate. This electrophilic

species is the "ultimate toxicant" responsible for DNA adduction (genotoxicity) and hemoglobin

oxidation (methemoglobinemia).

Genotoxicity: The

-hydroxyarylamine metabolite can undergo

-esterification (acetylation/sulfonation), creating a highly unstable nitrenium ion that
covalently binds to DNA (guanine residues), causing replication errors.

Hematotoxicity: The redox cycle between the hydroxylamine and nitroso derivatives

consumes NADPH and oxidizes ferrous hemoglobin (
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) to ferric methemoglobin (

), which cannot transport oxygen.

Visualization: Biotransformation and Toxicity
The following diagram illustrates the critical bioactivation pathway of 4-amino-3-

nitroacetophenone.
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Figure 1: Metabolic activation pathway of amino-nitroacetophenones leading to genotoxicity

and hematotoxicity.

Quantitative Toxicity Data
Data is synthesized from specific isomer studies and structural class read-across

(Nitroanilines).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b12012415/docs?utm_src=pdf-body-img#technical-guide-toxicity-profile-and-handling-of-amino-nitroacetophenones-anaps
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12012415?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Endpoint Parameter Value/Observation Risk Implication

Acute Oral Toxicity LD50 (Rat) 500 - 1500 mg/kg
Category 4 (Harmful if

swallowed).

Genotoxicity Ames Test
Positive (Strain

TA98/TA100 + S9)

High probability of

mutagenicity. Treat as

ICH M7 Class 2 or 3.

[1]

Hematotoxicity MetHb Level
Significant elevation

>10% exposure

Cyanosis (blue

skin/lips), hypoxia.

Sensitization LLNA (Mouse) Positive
Skin sensitizer

(Category 1).

Handling Strategy: The "Potent Compound"
Protocol
Given the mutagenic potential (ICH M7 Class 2/3), ANAPs should be handled under

Occupational Exposure Band (OEB) 3 or 4 conditions, depending on the specific quantity and

dustiness.

Engineering Controls & Containment
Reliance on standard fume hoods is insufficient for handling dry powders of mutagenic

substances.

Weighing: Must be performed in a Vented Balance Enclosure (VBE) or a Powder

Containment Hood with HEPA filtration.

Solution Preparation: Dissolution should occur inside the containment device. Once in

solution, the material can be moved to a standard fume hood.

Closed Systems: For scale-up (>100g), use split-butterfly valves or continuous liners for

solids transfer to reactors.

Personal Protective Equipment (PPE) Matrix
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Respiratory: N95/P3 disposable respirator (minimum) during open handling; PAPR (Powered

Air Purifying Respirator) for spill cleanup.

Dermal:Double-gloving is mandatory.

Inner Glove: Nitrile (4 mil).

Outer Glove: Nitrile (minimum 8 mil) or Laminate (Silver Shield) if handling solutions in

penetrating solvents (e.g., DMSO, DMF).

Rationale: Aromatic amines and nitro compounds can permeate standard thin nitrile

gloves.

Body: Tyvek® lab coat or disposable coveralls with elastic cuffs.

Visualization: Safe Handling Workflow
The following decision tree outlines the operational logic for handling ANAPs in a research

environment.
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Start: Handling ANAP Solid

PPE: Double Nitrile Gloves + 
Tyvek Sleeves + N95 Mask

Quantity > 100 mg?

Use Vented Balance Enclosure
(HEPA Filtered)

Yes

Standard Fume Hood
(With Draft Shield)

No (Small Scale)

Dissolve Solid immediately

Decontaminate & Dispose
(P-Listed Protocol)

Post-Experiment

Click to download full resolution via product page

Figure 2: Operational hierarchy for handling solid amino-nitroacetophenones.

Emergency & Decontamination Protocols
Deactivation Chemistry
Standard soap and water are insufficient for cleaning surfaces contaminated with mutagenic

nitroaromatics. You must chemically degrade the electrophilic potential.

Decontamination Solution: 10% Sodium Thiosulfate (aqueous) or a surfactant-based specific

decontamination agent (e.g., Decon 90).
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Avoid: Do not use bleach (Sodium Hypochlorite) indiscriminately, as it can oxidize the amine

to more toxic chloro-amine derivatives or nitroso species.

First Aid Specifics
Inhalation: Remove to fresh air immediately. Alert medical personnel to potential

Methemoglobinemia. Standard pulse oximetry may give false readings (showing normal

saturation) in the presence of MetHb. Co-oximetry is required.

Skin Contact: Wash with copious soap and water for 15 minutes. Do not use

ethanol/solvents, as they enhance transdermal absorption.

Synthesis & Stability Considerations
Chemical Incompatibilities

Strong Oxidizers: Reaction with high-concentration peroxides or nitric acid can lead to violent

decomposition.

Reducing Agents: Uncontrolled reduction (e.g.,

,

) transforms the nitro group to the amine, altering the chemical identity to a diamino-
acetophenone.

Base Sensitivity: The acetyl group protons are acidic; strong bases can induce aldol-type

condensation or polymerization.

Storage[4]
Store in amber glass (light sensitive).

Keep under inert atmosphere (

) if long-term storage is required to prevent surface oxidation of the amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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